dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate

• IUPAC Name: methyl 4-[[4-[(4-methoxycarbonylphenyl)carbamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C24H20N2O6/c1-31-23(29)17-7-11-19(12-8-17)25-21(27)15-3-5-16(6-4-15)22(28)26-20-13-9-18(10-14-20)24(30)32-2/h3-14H,1-2H3,(H,25,27)(H,26,28)
• InChI Key: QEABJFBTTDFZRM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C24H20N2O6
• DSSTOX Substance ID: DTXSID80362057
• Molecular Weight: 432.4 g/mol
• CAS RN: 73016-46-3

Description

Dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate, also known as DPC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DPC belongs to the family of imine compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate is not fully understood. However, studies have shown that this compound can interact with DNA and RNA, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has also been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmission.
Biochemical and Physiological Effects:
This compound has been found to have both biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been found to have anti-inflammatory properties, reducing the production of inflammatory cytokines in macrophages. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate in lab experiments is its high purity, which allows for accurate and reproducible results. This compound is also stable under various conditions, making it suitable for long-term storage. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

For research on dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate include exploring its potential applications, studying its mechanism of action, and developing new synthesis methods.

Synthesis Methods

Dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate can be synthesized using different methods, including the reaction of 4,4'-diaminodiphenylmethane with dimethyl terephthalate in the presence of a catalyst such as zinc acetate. The reaction is carried out at a temperature of 180°C for 6 hours, resulting in the formation of this compound.

Scientific Research Applications

Dimethyl 4,4'-[1,4-phenylenebis(carbonylimino)]dibenzoate has been studied for its potential applications in various fields, including catalysis, organic electronics, and biomedical research. In catalysis, this compound has been found to be an efficient catalyst for the synthesis of cyclic carbonates from epoxides and carbon dioxide. In organic electronics, this compound has been used as a hole transport material in organic solar cells, resulting in improved device performance. In biomedical research, this compound has been studied for its potential use as an anticancer agent due to its ability to induce apoptosis in cancer cells.